4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile

• IUPAC Name: 4-(1-benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile
• InChI: InChI=1S/C21H17ClN4/c1-14-18(11-17(12-23)25(14)2)21-24-19-10-16(22)8-9-20(19)26(21)13-15-6-4-3-5-7-15/h3-11H,13H2,1-2H3
• InChI Key: BMHHMUOXNMBMLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(N1C)C#N)C2=NC3=C(N2CC4=CC=CC=C4)C=CC(=C3)Cl
• Molecular Formula: C21H17ClN4
• Molecular Weight: 360.8 g/mol

Description

4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile, also known as BRD-7389, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile inhibits the activity of bromodomain-containing protein 4 (BRD4), which is a member of the bromodomain and extraterminal (BET) family of proteins. BRD4 is involved in the regulation of gene expression and plays a crucial role in cell growth and division. By inhibiting the activity of BRD4, 4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile can disrupt the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile has been shown to have significant biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. Additionally, 4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile has been shown to reduce the expression of inflammatory cytokines, leading to its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile has several advantages for use in lab experiments. It has been shown to have high potency and selectivity for BRD4, making it a valuable tool for studying the role of BRD4 in various biological processes. However, one limitation of 4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile is that it can be cytotoxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile. One area of interest is the development of more potent and selective BRD4 inhibitors. Additionally, further studies are needed to investigate the potential therapeutic applications of 4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile in various diseases, including cancer and inflammatory diseases. Furthermore, the role of BRD4 in various biological processes is still not fully understood, and future research is needed to elucidate its functions.

Synthesis Methods

4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile can be synthesized using a multi-step process involving various chemical reactions. The first step involves the synthesis of 5-chloro-1-benzylbenzimidazole, which is then reacted with 1,5-dimethyl-2-(pyrrol-2-yl)acetonitrile to produce 4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile. This synthesis method has been optimized to provide high yields of the compound and has been reported in scientific literature.

Scientific Research Applications

4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile has been shown to have potential therapeutic applications in various scientific research studies. It has been reported to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment. Additionally, 4-(1-Benzyl-5-chlorobenzimidazol-2-yl)-1,5-dimethylpyrrole-2-carbonitrile has been shown to have anti-inflammatory properties, which can be beneficial in treating inflammatory diseases such as rheumatoid arthritis.